Cas no 1160270-01-8 (Ethyl 7-(4-(trifluoromethyl)phenyl)-4-(((trifluoromethyl)sulfonyl)oxy)-2-naphthoate)

• Product Name: Ethyl 7-(4-(trifluoromethyl)phenyl)-4-(((trifluoromethyl)sulfonyl)oxy)-2-naphthoate
• CAS No: 1160270-01-8
• MF: C₂₁H₁₄F₆O₅S
• MW: 492.388286113739
• CID: 6792527
• PubChem ID: 86648049
• Update Time: 2025-06-13

Ethyl 7-(4-(trifluoromethyl)phenyl)-4-(((trifluoromethyl)sulfonyl)oxy)-2-naphthoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 7-(4-(TRIFLUOROMETHYL)PHENYL)-4-(((TRIFLUOROMETHYL)SULFONYL)OXY)-2-NAPHTHOATE
• ethyl 7-[4-(trifluoromethyl)phenyl]-4-{[(trifluoromethyl)sulfonyl]oxy}-2-naphthoate
• F70916
• SCHEMBL2935754
• 1160270-01-8
• Ethyl 7-(4-(trifluoromethyl)phenyl)-4-(((trifluoromethyl)sulfonyl)oxy)-2-naphthoate

• Inchi： 1S/C21H14F6O5S/c1-2-31-19(28)15-10-14-9-13(12-3-6-16(7-4-12)20(22,23)24)5-8-17(14)18(11-15)32-33(29,30)21(25,26)27/h3-11H,2H2,1H3
• InChI Key： RORFPLGWWBDOPC-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC(C(=O)OCC)=CC2=CC(=CC=C21)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 492.04661369g/mol
• Monoisotopic Mass: 492.04661369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 78Ų

Additional information on Ethyl 7-(4-(trifluoromethyl)phenyl)-4-(((trifluoromethyl)sulfonyl)oxy)-2-naphthoate

Comprehensive Overview of Ethyl 7-(4-(trifluoromethyl)phenyl)-4-(((trifluoromethyl)sulfonyl)oxy)-2-naphthoate (CAS No. 1160270-01-8)

The compound Ethyl 7-(4-(trifluoromethyl)phenyl)-4-(((trifluoromethyl)sulfonyl)oxy)-2-naphthoate (CAS No. 1160270-01-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including the presence of trifluoromethyl groups and a sulfonyloxy moiety, this compound exhibits remarkable potential for applications in drug discovery, agrochemicals, and advanced materials. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel compounds with enhanced stability and reactivity.

One of the most intriguing aspects of Ethyl 7-(4-(trifluoromethyl)phenyl)-4-(((trifluoromethyl)sulfonyl)oxy)-2-naphthoate is its role in the development of fluorinated compounds, which are widely used in pharmaceuticals due to their ability to improve metabolic stability and bioavailability. The incorporation of trifluoromethyl groups into organic molecules is a hot topic in contemporary research, as these groups can significantly alter the electronic and steric properties of the parent compound. This makes CAS No. 1160270-01-8 a valuable candidate for further investigation in the design of next-generation therapeutics.

In addition to its pharmaceutical applications, Ethyl 7-(4-(trifluoromethyl)phenyl)-4-(((trifluoromethyl)sulfonyl)oxy)-2-naphthoate has also shown promise in the field of advanced materials. The compound's unique electronic properties, derived from its naphthoate core and sulfonyloxy substituents, make it a potential building block for organic semiconductors and liquid crystals. As the demand for high-performance materials continues to rise, the exploration of such specialized compounds becomes increasingly relevant.

The synthesis of Ethyl 7-(4-(trifluoromethyl)phenyl)-4-(((trifluoromethyl)sulfonyl)oxy)-2-naphthoate involves a series of carefully optimized steps to ensure high yield and purity. Key reactions include the introduction of the trifluoromethyl group and the subsequent formation of the sulfonyloxy linkage. These synthetic pathways are of particular interest to chemists seeking to develop efficient and scalable methods for producing fluorinated compounds. The availability of detailed synthetic protocols for CAS No. 1160270-01-8 has facilitated its adoption in various research and industrial applications.

From an environmental and sustainability perspective, the use of fluorinated compounds like Ethyl 7-(4-(trifluoromethyl)phenyl)-4-(((trifluoromethyl)sulfonyl)oxy)-2-naphthoate has sparked discussions about their long-term impact. While these compounds offer significant advantages in terms of performance, their persistence in the environment has raised concerns. Researchers are actively investigating greener alternatives and improved degradation methods to address these challenges, ensuring that the benefits of such compounds can be harnessed responsibly.

The growing interest in Ethyl 7-(4-(trifluoromethyl)phenyl)-4-(((trifluoromethyl)sulfonyl)oxy)-2-naphthoate is reflected in the increasing number of publications and patents referencing CAS No. 1160270-01-8. This compound's versatility and potential for innovation make it a focal point for interdisciplinary research, bridging the gap between chemistry, biology, and materials science. As the scientific community continues to uncover new applications and refine synthetic approaches, the significance of this compound is expected to grow exponentially.

In conclusion, Ethyl 7-(4-(trifluoromethyl)phenyl)-4-(((trifluoromethyl)sulfonyl)oxy)-2-naphthoate (CAS No. 1160270-01-8) represents a fascinating example of modern chemical innovation. Its unique structural features and broad applicability make it a valuable asset in both academic and industrial settings. Whether in the development of new pharmaceuticals or the creation of advanced materials, this compound exemplifies the transformative power of organic chemistry in addressing contemporary challenges.